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Compound of Interest

Compound Name: Sodium hexafluorozirconate

Cat. No.: B15195084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium hexafluorozirconate (Na₂ZrF₆) is an inorganic compound with applications in various

industrial processes, including the manufacturing of certain types of glass and ceramics. For

researchers, scientists, and professionals in drug development who may encounter this

compound, a thorough understanding of its hazard profile and safety precautions is paramount.

This technical guide provides a comprehensive overview of the known hazards, safety

information, and available toxicological data for sodium hexafluorozirconate, presented in a

format tailored for a scientific audience.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of a substance is the first step

in a comprehensive hazard assessment. The key properties of sodium hexafluorozirconate
are summarized in the table below.
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Property Value Reference

Chemical Formula Na₂ZrF₆ [1]

Molecular Weight 251.19 g/mol [1]

Appearance White crystalline solid [2]

CAS Number 16925-26-1 [1][3]

EC Number 240-990-3 [1]

Solubility in Water Soluble [1]

Boiling Point 19.5°C at 760 mmHg [2]

Vapor Pressure 922 mmHg at 25°C [2]

Hazard Identification and Classification
Sodium hexafluorozirconate is classified as a hazardous substance. The primary hazards

are associated with its corrosive and irritant properties.

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[2]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Danger[2]

Toxicological Summary
A thorough toxicological assessment is critical for understanding the potential health effects of

a substance. However, specific quantitative toxicological data, such as LD50 and LC50 values

for sodium hexafluorozirconate, are not readily available in the public domain. The
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toxicological information presented here is based on the known hazards of its constituent

elements and related compounds, primarily fluorides and zirconium compounds.

Acute Toxicity
While specific acute toxicity values for sodium hexafluorozirconate are not available, the

toxicity of fluoride salts is well-documented. For sodium fluoride (NaF), the lethal dose for most

adult humans is estimated to be between 5 to 10 grams, which corresponds to 32 to 64 mg of

elemental fluoride per kilogram of body weight.[4] Ingestion of fluoride at doses significantly

lower than the lethal dose can cause gastrointestinal discomfort.[4]

Skin and Eye Irritation
Sodium hexafluorozirconate is known to cause severe skin burns and eye damage.[2]

Contact with the skin can lead to irritation, and prolonged contact may result in chemical burns.

In the eyes, it can cause serious irritation and potentially irreversible damage.

Respiratory Irritation
Inhalation of sodium hexafluorozirconate dust may cause irritation to the respiratory tract.[5]

Symptoms can include coughing, sore throat, and shortness of breath.

Chronic Toxicity
Chronic exposure to fluorides can lead to skeletal fluorosis, a condition characterized by the

hardening of bones and joint stiffness.[5] While data specific to sodium hexafluorozirconate
is limited, this is a known effect of long-term overexposure to fluoride compounds.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of sodium
hexafluorozirconate are not publicly available. However, standardized methodologies, such

as those provided by the Organisation for Economic Co-operation and Development (OECD),

are typically employed for evaluating the safety of chemical substances. A general overview of

relevant protocols is provided below.

Acute Oral Toxicity (Based on OECD Test Guideline 425)
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The acute oral toxicity of a substance is typically determined using a sequential dosing method

in rodents. The objective is to identify the dose that is lethal to 50% of the test population

(LD50). The procedure involves administering the substance by gavage to a small number of

animals and observing them for a set period, usually 14 days, for signs of toxicity and mortality.

The results of each animal determine the dose for the subsequent animal.[6][7]

Skin Irritation/Corrosion (Based on OECD Test Guideline
439)
In vitro methods using reconstructed human epidermis (RhE) models are now widely used to

assess skin irritation potential, reducing the need for animal testing.[8][9][10]

Procedure: A small amount of the test substance is applied directly to the surface of the RhE

tissue.

Exposure: The tissue is exposed to the substance for a defined period.

Viability Assessment: After exposure, the viability of the tissue is determined using a cell

viability assay, such as the MTT assay. A significant reduction in cell viability compared to a

negative control indicates that the substance is an irritant.[10]

Respiratory Irritation Assessment
Assessing respiratory irritation can involve both in vivo and in vitro methods.

In vivo studies (Based on OECD Test Guideline 403): These studies typically involve

exposing animals (usually rats) to an aerosol or dust of the test substance and observing for

signs of respiratory distress and pathological changes in the respiratory tract.

In vitro models: Advanced in vitro models using human respiratory cell cultures are being

developed to assess respiratory irritation. These models can measure various endpoints,

including cytotoxicity and the release of inflammatory markers.[11][12]

Hazard Assessment and Control Workflow
The following diagram illustrates a logical workflow for the assessment and control of hazards

associated with a chemical substance like sodium hexafluorozirconate.
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Hazard Assessment

Risk Management & Control

Substance Identification
(Physicochemical Properties)

Hazard Identification
(GHS Classification)

Toxicological Data Review
(Acute & Chronic Effects)

Emergency Procedures
(First Aid, Spill Cleanup)

Exposure Assessment
(Routes & Duration)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)
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Routes of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Immediately flush skin with plenty of water
for at least 15 minutes.

Remove contaminated clothing.

Immediately flush eyes with plenty of water
for at least 15 minutes, lifting eyelids.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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